5-bromo-2-chloro-N-[2-(1-pyrrolidinyl)-5-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-pyrrolidin-1-yl-5-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C18H15BrClF3N2O/c19-12-4-5-14(20)13(10-12)17(26)24-15-9-11(18(21,22)23)3-6-16(15)25-7-1-2-8-25/h3-6,9-10H,1-2,7-8H2,(H,24,26)
• InChI Key: MXNXQVQOJXGGRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C18H15BrClF3N2O
• Molecular Weight: 447.7 g/mol

Description

5-bromo-2-chloro-N-[2-(1-pyrrolidinyl)-5-(trifluoromethyl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as BCTC and is a potent and selective antagonist of the TRPV1 receptor.

Mechanism of Action

BCTC is a selective antagonist of the TRPV1 receptor. The TRPV1 receptor is a non-selective cation channel that is involved in the transmission of pain signals. BCTC binds to the TRPV1 receptor and blocks its activation by various stimuli, including heat, acid, and capsaicin. This blockade of the TRPV1 receptor leads to a reduction in pain signaling.
Biochemical and Physiological Effects
BCTC has been shown to have potent analgesic effects in animal models of pain. It has also been shown to reduce inflammation and neuropathic pain. BCTC has been investigated for its potential use in the treatment of cancer due to its anti-cancer properties. However, further research is needed to fully understand the biochemical and physiological effects of BCTC.

Advantages and Limitations for Lab Experiments

BCTC is a potent and selective antagonist of the TRPV1 receptor, making it a useful tool for studying the role of the TRPV1 receptor in pain signaling and other physiological processes. However, BCTC has limitations in lab experiments as it may have off-target effects and may not fully mimic the physiological effects of TRPV1 receptor activation.

Future Directions

For BCTC research include investigating its potential use in the treatment of pain and cancer. Further research is needed to fully understand the biochemical and physiological effects of BCTC and its potential therapeutic applications. Additionally, the development of more selective TRPV1 antagonists may provide new insights into the role of the TRPV1 receptor in pain signaling and other physiological processes.

Synthesis Methods

The synthesis of BCTC involves the reaction of 2-chloro-5-bromo-benzoyl chloride with 2-(1-pyrrolidinyl)-5-(trifluoromethyl)aniline in the presence of a base. The resulting product is then purified through recrystallization to obtain pure BCTC. This synthesis method is well-established and has been used by several research groups.

Scientific Research Applications

BCTC has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain. BCTC has also been investigated for its potential use in the treatment of inflammatory and neuropathic pain. In addition, BCTC has been shown to have anti-cancer properties and has been investigated for its potential use in cancer therapy.